Cas no 1225218-71-2 (4-(4H-1,2,4-Triazol-4-yl)methylpiperidine)

• Product Name: 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine
• CAS No: 1225218-71-2
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD16702901
• CID: 2106316
• PubChem ID: 58408429
• Update Time: 2025-10-29

4-(4H-1,2,4-Triazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-((4H-1,2,4-triazol-4-yl)methyl)piperidine
• 4-((4H-1,2,4-triazol-4-yl)methyl)piperidine hydrochloride
• 4-[(4H-1,2,4-Triazol-4-yl)methyl]piperidine
• SY213834
• 4-(4H-1,2,4-triazol-4-ylmethyl)piperidine
• Z2465619966
• 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine

• MDL： MFCD16702901
• Inchi： 1S/C8H14N4/c1-3-9-4-2-8(1)5-12-6-10-11-7-12/h6-9H,1-5H2
• InChI Key： ITPGEBNEESCNKC-UHFFFAOYSA-N
• SMILES： N1CCC(CN2C=NN=C2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 127
• Topological Polar Surface Area: 42.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine

Professional Introduction to 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine (CAS No: 1225218-71-2)

4-(4H-1,2,4-Triazol-4-yl)methylpiperidine, a compound with the CAS number 1225218-71-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to its unique structural and pharmacological properties. The presence of both the piperidine and triazole moieties in its molecular framework endows it with potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The chemical structure of 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine consists of a piperidine ring substituted with a methyl group at the 1-position and a 1,2,4-triazole ring linked at the 4-position of the piperidine. This arrangement creates a molecule with enhanced binding affinity and selectivity, making it an attractive candidate for further investigation in medicinal chemistry. The triazole moiety is particularly noteworthy as it is known for its ability to interact with biological targets in a manner that can modulate enzyme activity and receptor binding.

In recent years, there has been growing interest in the development of compounds that incorporate both piperidine and triazole functionalities due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have shown that piperidine derivatives can serve as potent inhibitors of kinases and other enzymes involved in cancer progression. Meanwhile, triazole compounds have been widely explored for their antimicrobial and anti-inflammatory properties. The combination of these two structural motifs in 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine suggests potential therapeutic benefits across multiple disease areas.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine exhibits promising activity against several targets relevant to neurological disorders. The piperidine ring is known to enhance blood-brain barrier penetration, while the triazole moiety can interact with neurotransmitter receptors. This dual functionality makes it an intriguing candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the triazole ring through cyclocondensation reactions involving appropriate precursors. Subsequently, this intermediate is coupled with a protected piperidine derivative via nucleophilic substitution or other coupling strategies. Finally, deprotection steps are employed to yield the desired compound in its free form.

From a computational chemistry perspective, the molecular modeling of 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine has revealed several key insights into its binding interactions. Studies using molecular dynamics simulations have demonstrated that this compound can form stable complexes with various biological targets due to its flexible conformation and ability to engage multiple hydrogen bonding interactions. These findings are supported by experimental data showing high affinity binding affinities in enzyme inhibition assays.

The pharmacokinetic properties of 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine are also of significant interest. Preliminary studies suggest that this compound exhibits favorable solubility characteristics and moderate metabolic stability in vitro. These properties are crucial for ensuring effective drug delivery and minimizing side effects upon administration. Additionally, the compound's apparent low toxicity profile makes it an attractive candidate for further clinical development.

In conclusion, 4-(4H-1,2,4-Triazol-4-yl)methylpiperidine represents a promising therapeutic agent with potential applications across multiple disease areas. Its unique structural features and demonstrated biological activity make it an excellent candidate for further investigation in drug discovery programs. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see significant advancements in treating some of today's most challenging medical conditions.